4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 4-[[2-(3,5-dimethylphenoxy)acetyl]amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H26N2O4/c1-15-10-16(2)12-20(11-15)28-14-21(25)24-18-7-5-17(6-8-18)22(26)23-13-19-4-3-9-27-19/h5-8,10-12,19H,3-4,9,13-14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: YNIUHAPXYMTJLC-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3)C

Description

4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, also known as DMTFBA, is a chemical compound that has been widely studied in scientific research for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has shown promising results in various studies related to cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, studies have suggested that it exerts its therapeutic effects by modulating various signaling pathways involved in cancer progression, inflammation, and other diseases.
Biochemical and physiological effects:
4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and histone deacetylase (HDAC), which are involved in inflammation and cancer progression. 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its potent anti-cancer activity. It can be used to study the mechanisms of cancer progression and to develop new therapies for cancer treatment. However, one of the limitations of using 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide. One of the areas of research is to develop new formulations of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide that can improve its solubility and bioavailability. Another area of research is to study the mechanisms of action of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in more detail to identify new therapeutic targets. Additionally, studies are needed to evaluate the safety and efficacy of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide in preclinical and clinical trials.

Synthesis Methods

The synthesis of 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide involves a multi-step process that includes the reaction of 3,5-dimethylphenol with chloroacetyl chloride, followed by the reaction with N-(tetrahydro-2-furanylmethyl)amine and benzoyl chloride. The final product is obtained after purification and crystallization.

Scientific Research Applications

4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the most promising areas of research is cancer treatment. Studies have shown that 4-{[(3,5-dimethylphenoxy)acetyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide has potent anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth.